Cas no 1603187-36-5 (5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one)

• Product Name: 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• CAS No: 1603187-36-5
• MF: C₈H₆F₂IN₃O
• MW: 325.054020404816
• CID: 6215173
• PubChem ID: 114514495
• Update Time: 2025-10-16

5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one
• 1603187-36-5
• 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• EN300-1129639

• Inchi： 1S/C8H6F2IN3O/c1-3-6(11)8-12-4(7(9)10)2-5(15)14(8)13-3/h2,7,13H,1H3
• InChI Key： OXSABLDBYVOPID-UHFFFAOYSA-N
• SMILES： IC1=C(C)NN2C(C=C(C(F)F)N=C21)=O

Computed Properties

• Exact Mass: 324.95237g/mol
• Monoisotopic Mass: 324.95237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo1,5-apyrimidin-7-one

5-(Difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one: A Promising Compound in the Field of Medicinal Chemistry

5-(Difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1603187-36-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The difluoromethyl group in the compound's structure is a key functional group that contributes to its pharmacological profile. Fluorine atoms are often incorporated into drug molecules to enhance their metabolic stability and bioavailability. The presence of the difluoromethyl group in 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one may therefore improve its pharmacokinetic properties, making it a promising candidate for further development.

The iodo substituent at the 3-position of the pyrazolopyrimidine ring is another important feature of this compound. Iodine atoms can significantly influence the electronic and steric properties of a molecule, which can in turn affect its biological activity. Recent studies have shown that iodinated compounds can exhibit enhanced binding affinity to specific protein targets, which is crucial for their therapeutic efficacy.

The methyl group at the 2-position of the pyrazolopyrimidine ring adds further complexity to the molecule's structure. Methyl groups are known to increase lipophilicity and can influence the conformational flexibility of a molecule. This can be beneficial for improving cell membrane permeability and enhancing the compound's ability to reach its target site within cells.

In terms of its biological activity, 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one has shown promising results in various preclinical studies. For instance, it has demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or host cell factors.

Beyond its antiviral properties, this compound has also been investigated for its potential anticancer activity. Preclinical studies have shown that it can selectively inhibit the growth of certain cancer cell lines while sparing normal cells. The exact mechanism by which it exerts its anticancer effects is still under investigation, but it is believed to involve modulation of signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one has also been studied for its use as a research tool in chemical biology. Its unique structure and functional groups make it an excellent candidate for probing specific biological processes and interactions. For example, it can be used to study the role of specific protein targets in disease pathways or to develop new assays for high-throughput screening.

The synthesis of 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one has been optimized using modern synthetic methods. Key steps in the synthesis include the formation of the pyrazolopyrimidine core through a multistep process involving cyclization reactions and subsequent functionalization with the difluoromethyl, iodo, and methyl groups. These synthetic routes have been designed to be scalable and cost-effective, making large-scale production feasible for both research and pharmaceutical applications.

In conclusion, 5-(difluoromethyl)-3-iodo-2-methyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one (CAS No. 1603187-36-5) represents a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted on this compound, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, potentially leading to new treatments for various diseases.